Cas no 77232-38-3 (4-(Pyrimidin-2-Yl)Benzaldehyde)

• Product Name: 4-(Pyrimidin-2-Yl)Benzaldehyde
• CAS No: 77232-38-3
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• MDL: MFCD08056282
• CID: 561991
• PubChem ID: 12703722
• Update Time: 2025-04-19

4-(Pyrimidin-2-Yl)Benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Pyrimidin-2-yl)benzaldehyde
• 4-Pyrimidin-2-ylbenzaldehyde
• Benzaldehyde,4-(2-pyrimidinyl)-
• 2-(4-Formylphenyl)pyrimidine
• 4-(2-pyrimidinyl)benzaldehyde
• 4-(2-pyrimidinyl)-benzaldehyde
• 4-pyrimidin-2-yl-benzaldehyde
• AC1Q6PTF
• AG-H-08664
• CTK5E4063
• SBB052164
• JUYLMPWKVWDXBE-UHFFFAOYSA-N
• Benzaldehyde, 4-(2-pyrimidinyl)-
• 2057AC
• AB0072755
• 4-(pyrimidin-2-yl)ben
• MFCD08056282
• SCHEMBL1124023
• AKOS004116502
• CS-0019311
• SB57642
• PS-5679
• FT-0745828
• 77232-38-3
• 2-(4-Formylphenyl)-1,3-diazine
• DTXSID10507434
• 4-(pyrimidin-2-yl)benzaldehyde, AldrichCPR
• DB-031903
• 4-(Pyrimidin-2-Yl)Benzaldehyde

• MDL： MFCD08056282
• Inchi： 1S/C11H8N2O/c14-8-9-2-4-10(5-3-9)11-12-6-1-7-13-11/h1-8H
• InChI Key： JUYLMPWKVWDXBE-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(C2N=CC=CN=2)=CC=1

Computed Properties

• Exact Mass: 184.06400
• Monoisotopic Mass: 184.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8
• XLogP3: 1.3

Experimental Properties

• Density: 1.205
• Melting Point: Not available
• Boiling Point: 257.101°C at 760 mmHg
• Flash Point: 113.036°C
• Refractive Index: 1.621
• PSA: 42.85000
• LogP: 1.95610
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-(Pyrimidin-2-Yl)Benzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22-36-43
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives